Cas no 1426423-77-9 (3-Iodo-6-(methylsulfonyl)-1h-indazole)

• Product Name: 3-Iodo-6-(methylsulfonyl)-1h-indazole
• CAS No: 1426423-77-9
• MF: C₈H₇IN₂O₂S
• MW: 322.122852563858
• MDL: MFCD28133671
• CID: 4598766
• Update Time: 2025-06-13

3-Iodo-6-(methylsulfonyl)-1h-indazole Chemical and Physical Properties

Names and Identifiers

• 3-IODO-6-(METHYLSULFONYL)-1H-INDAZOLE
• 3-Iodo-6-(methylsulfonyl)-1h-indazole

• MDL： MFCD28133671
• Inchi： 1S/C8H7IN2O2S/c1-14(12,13)5-2-3-6-7(4-5)10-11-8(6)9/h2-4H,1H3,(H,10,11)
• InChI Key： JNTXBYXQLSHDBU-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC(S(C)(=O)=O)=C2)C(I)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1

Additional information on 3-Iodo-6-(methylsulfonyl)-1h-indazole

Professional Introduction to 3-Iodo-6-(methylsulfonyl)-1H-indazole (CAS No. 1426423-77-9)

3-Iodo-6-(methylsulfonyl)-1H-indazole, with the chemical identifier CAS No. 1426423-77-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the indazole class, characterized by a fused benzene and pyrrole ring system, which is a common structural motif in biologically active molecules. The presence of both an iodine substituent at the 3-position and a methylsulfonyl group at the 6-position introduces unique electronic and steric properties, making it a valuable intermediate in synthetic chemistry and drug discovery.

The iodo functional group at the 3-position of the indazole core enhances its reactivity, particularly in cross-coupling reactions such as Suzuki-Miyaura and Stille couplings. These reactions are pivotal in constructing complex molecular architectures, enabling the synthesis of novel heterocyclic compounds with potential therapeutic applications. The methylsulfonyl (MsO) group, on the other hand, contributes to the compound's lipophilicity and metabolic stability, which are critical factors in drug design. Its electron-withdrawing nature also modulates the electronic properties of the indazole ring, influencing its interactions with biological targets.

In recent years, 3-Iodo-6-(methylsulfonyl)-1H-indazole has been extensively explored in the development of small-molecule inhibitors targeting various disease pathways. One notable area of research is its application in oncology. The indazole scaffold is well-documented for its role in modulating kinases and other enzymes involved in cancer progression. The incorporation of both iodine and methylsulfonyl groups has been strategically designed to enhance binding affinity and selectivity towards specific oncogenic targets. Preclinical studies have demonstrated that derivatives of this compound exhibit promising activity against tyrosine kinases, which are overexpressed in many solid tumors.

Furthermore, the structural features of 3-Iodo-6-(methylsulfonyl)-1H-indazole make it a versatile building block for exploring new chemical entities (NCEs) in medicinal chemistry. Researchers have leveraged its reactivity to develop libraries of analogs with modified substitution patterns. These efforts have led to the identification of compounds with enhanced pharmacokinetic profiles and reduced toxicity. For instance, modifications at the iodo position have been investigated to optimize coupling efficiency in biaryl synthesis, while alterations at the methylsulfonyl group have aimed at improving solubility and bioavailability.

The compound's relevance extends beyond oncology into other therapeutic areas such as neurology and inflammation. Emerging research suggests that indazole derivatives may interact with neurotransmitter receptors and ion channels, offering potential treatments for neurological disorders. Additionally, the methylsulfonyl moiety is known for its anti-inflammatory properties, making this compound a candidate for developing novel anti-inflammatory agents. The combination of these functionalities provides a multifaceted approach to drug design, addressing multiple targets simultaneously.

From a synthetic chemistry perspective, 3-Iodo-6-(methylsulfonyl)-1H-indazole serves as a crucial intermediate in multi-step synthetic routes. Its stability under various reaction conditions allows for efficient functionalization at multiple sites, facilitating the construction of complex scaffolds. Advances in catalytic methods have further enhanced its utility, enabling high-yield transformations with minimal byproducts. These improvements have streamlined the synthesis of biologically relevant compounds, accelerating drug discovery pipelines.

The growing interest in 3-Iodo-6-(methylsulfonyl)-1H-indazole has also spurred innovation in computational chemistry and molecular modeling. Researchers are employing cutting-edge techniques to predict binding affinities and optimize lead compounds before experimental validation. These computational approaches have helped identify promising derivatives with improved potency and selectivity. By integrating experimental data with theoretical models, scientists can accelerate the iterative process of drug development.

In conclusion, 3-Iodo-6-(methylsulfonyl)-1H-indazole (CAS No. 1426423-77-9) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and broad applicability. Its role as an intermediate in cross-coupling reactions, combined with its potential as a scaffold for drug discovery, underscores its importance in modern medicinal chemistry. As research continues to uncover new therapeutic applications, this compound will remain a cornerstone in the development of next-generation therapeutics across multiple disease areas.